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Compound of Interest

Compound Name: 2-Bromo-2-methylbutane

Cat. No.: B1582447

For Researchers, Scientists, and Drug Development Professionals

This in-depth guide provides critical safety and handling information for 2-Bromo-2-
methylbutane (tert-Amyl bromide), a key reagent in various chemical syntheses. Adherence to
these protocols is essential for ensuring a safe laboratory environment and minimizing risks
associated with the handling of this highly flammable and irritant chemical.

Chemical and Physical Properties

2-Bromo-2-methylbutane is a colorless to light brown liquid.[1][2] A summary of its key
physical and chemical properties is presented in Table 1 for easy reference.
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Property Value

Molecular Formula C5H11Br[3][4]

Molecular Weight 151.04 g/mol [4][5]

CAS Number 507-36-8[4][6]

Boiling Point 107-108 °CJ3][5]

Flash Point 5 °C (41 °F) - closed cup[2][3][7]
Density 1.182 g/mL at 25 °C[7][8]
Refractive Index 1.442 at 20 °C[3][7]
Appearance Liquid[3][7]

Hazard Identification and GHS Classification

2-Bromo-2-methylbutane is classified as a hazardous substance under the Globally
Harmonized System of Classification and Labelling of Chemicals (GHS). It is crucial to
understand these hazards to implement appropriate safety measures.

GHS Pictograms:
e Flame: Flammable

o Exclamation Mark: Irritant, Skin Sensitizer, Acute Toxicity (harmful), Narcotic Effects,
Respiratory Tract Irritation

Signal Word: Danger[3][4][6]

Hazard Statements:

o H225: Highly flammable liquid and vapor.[3][4][6]
o H315: Causes skin irritation.[3][4][6]

e H319: Causes serious eye irritation.[3][4][6]
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o H335: May cause respiratory irritation.[3][4][6]

Precautionary Statements: A comprehensive list of precautionary statements, including
prevention, response, storage, and disposal, can be found in the safety data sheet (SDS).[6]
Key preventative measures include keeping the substance away from heat, sparks, open
flames, and hot surfaces, and wearing appropriate personal protective equipment.[6]

Experimental Protocols: Safe Handling and
Emergency Procedures

While specific experimental protocols will vary based on the application, the following general
procedures for safe handling and emergency response are mandatory when working with 2-
Bromo-2-methylbutane.

Handling and Storage

» Handling: Always handle 2-Bromo-2-methylbutane in a well-ventilated area, preferably
within a chemical fume hood.[3][9] Avoid contact with skin, eyes, and clothing.[3] Wash
hands thoroughly after handling.[3] Use non-sparking tools and take measures to prevent the
buildup of electrostatic charge.[6][9] Containers should be opened and handled with care.[3]

o Storage: Store in a tightly closed container in a cool, dry, and well-ventilated area away from
incompatible substances and sources of ignition.[3] The storage area should be designated
for flammable liquids.

Accidental Release Measures

In the event of a spill, immediately evacuate the area and remove all sources of ignition.[6]
Ensure adequate ventilation.[6] Small spills can be absorbed with an inert material (e.g., sand,
vermiculite) and placed in a suitable container for disposal.[3][6] For large spills, prevent further
leakage if it is safe to do so and contain the spill.[6] Do not let the product enter drains.[6]

First-Aid Measures

e Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. If not breathing,
give artificial respiration and seek immediate medical attention.[3][6]

© 2025 BenchChem. All rights reserved. 3/9 Tech Support


https://aksci.com/sds/5515AL_SDS.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/2-Bromo-2-methylbutane
https://www.chemicalbook.com/msds/2-bromo-2-methylbutane.pdf
https://www.chemicalbook.com/msds/2-bromo-2-methylbutane.pdf
https://www.chemicalbook.com/msds/2-bromo-2-methylbutane.pdf
https://www.benchchem.com/product/b1582447?utm_src=pdf-body
https://www.benchchem.com/product/b1582447?utm_src=pdf-body
https://www.benchchem.com/product/b1582447?utm_src=pdf-body
https://aksci.com/sds/5515AL_SDS.pdf
https://www.echemi.com/sds/s-1-bromo-2-methylbutane-pid_Seven42542.html
https://aksci.com/sds/5515AL_SDS.pdf
https://aksci.com/sds/5515AL_SDS.pdf
https://www.chemicalbook.com/msds/2-bromo-2-methylbutane.pdf
https://www.echemi.com/sds/s-1-bromo-2-methylbutane-pid_Seven42542.html
https://aksci.com/sds/5515AL_SDS.pdf
https://aksci.com/sds/5515AL_SDS.pdf
https://www.chemicalbook.com/msds/2-bromo-2-methylbutane.pdf
https://www.chemicalbook.com/msds/2-bromo-2-methylbutane.pdf
https://aksci.com/sds/5515AL_SDS.pdf
https://www.chemicalbook.com/msds/2-bromo-2-methylbutane.pdf
https://www.chemicalbook.com/msds/2-bromo-2-methylbutane.pdf
https://www.chemicalbook.com/msds/2-bromo-2-methylbutane.pdf
https://aksci.com/sds/5515AL_SDS.pdf
https://www.chemicalbook.com/msds/2-bromo-2-methylbutane.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1582447?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

o Skin Contact: Immediately flush the skin with plenty of water for at least 15 minutes while
removing contaminated clothing and shoes.[3] Seek medical attention if irritation persists.[3]

e Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids.[3] Remove contact lenses if present and
easy to do.[6] Seek immediate medical attention.[3]

 Ingestion: Do NOT induce vomiting.[3][6] Rinse mouth with water. Never give anything by
mouth to an unconscious person.[3] Seek immediate medical attention.[3]

Fire-Fighting Measures

o Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or
carbon dioxide.[3]

o Unsuitable Extinguishing Media: Do not use a solid water stream as it may scatter and
spread the fire.[6]

o Specific Hazards: The vapor is heavier than air and may travel to a source of ignition and
flash back.[10] During a fire, irritating and highly toxic gases such as carbon oxides and
hydrogen bromide may be generated.[3][6]

» Protective Equipment: Firefighters should wear self-contained breathing apparatus (SCBA)
and full protective gear.[3][6]

Exposure Controls and Personal Protection

Engineering controls and personal protective equipment (PPE) are essential to minimize
exposure to 2-Bromo-2-methylbutane.
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Control Parameter Recommendation

Work in a well-ventilated area, preferably a
Engineering Controls chemical fume hood.[3][9] Eyewash stations and

safety showers should be readily available.[3]

Wear chemical safety goggles and a face shield.

[6][9]

Eye/Face Protection

Wear chemically resistant gloves (e.g., nitrile
Skin Protection rubber) and protective clothing to prevent skin
contact.[6][9]

If engineering controls are not sufficient to
maintain airborne concentrations below

Respiratory Protection exposure limits, a NIOSH-approved respirator
with an organic vapor cartridge is

recommended.[10]

Toxicological Information

Detailed toxicological studies for 2-Bromo-2-methylbutane are limited. However, the available
data indicates that it is an irritant to the skin, eyes, and respiratory system.[3] Inhalation may
cause symptoms such as coughing and wheezing.[11] Direct contact can lead to redness,
itching, and pain.[3] Ingestion can cause nausea, vomiting, and abdominal pain.[12]

Visualized Workflows

To further clarify the safety and handling procedures, the following diagrams illustrate key
decision-making processes.
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Personal Protective Equipment (PPE) Selection

Task: Handling 2-Bromo-2-methylbutane

Is adequate ventilation (fume hood) available?

Wear safety goggles and face shield Use a NIOSH-approved respirator

Wear chemical-resistant gloves Do not proceed

Wear a lab coat or protective suit

Proceed with the experiment

Click to download full resolution via product page

Caption: PPE selection workflow for handling 2-Bromo-2-methylbutane.

© 2025 BenchChem. All rights reserved. 6/9 Tech Support


https://www.benchchem.com/product/b1582447?utm_src=pdf-body-img
https://www.benchchem.com/product/b1582447?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1582447?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Foundational & Exploratory

Check Availability & Pricing

Spill Response Protocol

Spill of 2-Bromo-2-methylbutane occurs

Evacuate immediate area and alert others

A 4

Remove all ignition sources

A

Ensure adequate ventilation

Assess spill size

Small Spill Large Spill
Absorb with inert material (sand, vermiculite) Contact Environmental Health & Safety
A A
Place in a sealed container for disposal Contain the spill if safe to do so

A 4

Decontaminate the area

Click to download full resolution via product page

Caption: Emergency response protocol for a 2-Bromo-2-methylbutane spill.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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